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Compound of Interest

Compound Name: 2-(1-Hydroxycyclobutyl)acetonitrile

CAS No.: 1289648-06-1

Cat. No.: B2988798

Get Quote

-Hydroxynitriles

Executive Summary & Chemical Profile
2-(1-Hydroxycyclobutyl)acetonitrile (CAS: 1289648-06-1 / Analogous to 14368-37-7) is a

functionalized organic nitrile often used as a pharmaceutical intermediate. Unlike simple

solvents like acetonitrile, this molecule contains a hydroxyl group beta to the nitrile functionality.

While it lacks the immediate instability of

-hydroxynitriles (cyanohydrins), it presents specific disposal challenges:

Nitrile Toxicity: Metabolic liberation of cyanide ions (

) via cytochrome P450 oxidation.

Chemical Incompatibility: Risk of Hydrogen Cyanide (HCN) gas evolution upon contact with

strong acids.[1]
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Reactivity: Potential for dehydration or retro-aldol-like fragmentation under thermal or basic

stress.

Physicochemical Data Table
Property Value / Description Operational Implication

Molecular Formula Organic Nitrile Waste Stream

Molecular Weight 111.14 g/mol
High mobility in biological

systems

Physical State Liquid or Low-melting Solid
Requires leak-proof secondary

containment

Solubility
Soluble in organic solvents

(DMSO, DCM)

Compatible with organic waste

streams

Acidity (pKa)
~13 (Alcohol), ~25 (Nitrile

-H)

Weakly acidic; requires neutral

pH storage

Immediate Safety & Handling (Pre-Disposal)
Before initiating disposal, the immediate environment must be secured.[2] The primary risk is

inhalation of vapors or dermal absorption, followed by the secondary risk of accidental

acidification.

Personal Protective Equipment (PPE) Matrix
Respiratory: Work within a certified chemical fume hood. If outside containment, use a full-

face respirator with OV/CN (Organic Vapor/Cyanide) cartridges.

Dermal: Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil) - Standard barrier.

Outer Layer: Laminate film (Silver Shield/4H) - Required for prolonged handling, as nitriles

can permeate standard rubber gloves.

Ocular: Chemical splash goggles (ANSI Z87.1).
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Critical Incompatibility Warning

DANGER: ACID SENSITIVE Never add acidic waste (pH < 7) to the 2-(1-

Hydroxycyclobutyl)acetonitrile waste stream. Acidification can protonate the cyanide group or

catalyze hydrolysis, potentially releasing lethal Hydrogen Cyanide (HCN) gas.

Step-by-Step Disposal Protocol
This protocol utilizes a Lab Pack methodology, which is the industry standard for small-volume,

high-toxicity research chemicals. This ensures the material is incinerated without intermediate

bulking that could expose personnel to vapors.

Phase 1: Segregation & Container Selection
Select Container: Use a chemically resistant container, preferably Amber Glass (to prevent

UV degradation) or High-Density Polyethylene (HDPE).

Verify Empty: Ensure the container is free of any acidic residue or oxidizing agents (e.g.,

nitric acid, peroxides).

Transfer:

Dissolve solid residues in a minimal amount of compatible solvent (e.g., Acetone or

Dichloromethane) if necessary to facilitate transfer.

Pour waste into the container using a funnel to prevent spillage on threads.

Do not fill >90% to allow for thermal expansion.

Phase 2: Chemical Labeling
Labeling must be explicit to prevent downstream accidents at the incineration plant. Use the

following nomenclature:
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Chemical Name: 2-(1-Hydroxycyclobutyl)acetonitrile Solution

Hazard Class: Toxic (6.1), Flammable (3) [if in solvent]

Constituents: List the nitrile (approx. %) and the solvent (approx.[3] %).[4][5][6][7][8]

Warning: "DO NOT MIX WITH ACIDS - CYANIDE GENERATION RISK"

Phase 3: Waste Stream Assignment
Do not pour down the drain.[7][9] This chemical must be routed for High-Temperature

Incineration.

US DOT Classification (Likely):

Proper Shipping Name: Nitriles, liquid, toxic, n.o.s. (2-(1-Hydroxycyclobutyl)acetonitrile)

UN Number: UN 3276[1]

Packing Group: III

Phase 4: Spill Response (Small Scale < 100mL)
Evacuate the immediate area and verify ventilation.

Don PPE (See Section 2).

Absorb liquid with a non-acidic absorbent (Vermiculite or commercial nitrile-safe pads). Do

not use clay-based absorbents that may be naturally acidic.

Decontaminate surfaces with a mild alkaline soap solution (pH 9-10) to ensure no acidic

residues remain.

Collect all debris into a sealed hazardous waste bag and label as "Debris contaminated with

Toxic Nitriles."

Scientific Context & Mechanism
Understanding the why validates the strictness of this protocol.
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The Acid-Hydrolysis Risk
Nitriles (

) are generally stable at neutral pH. However, in the presence of strong acids (

) and water, they undergo hydrolysis. While this is a standard synthetic pathway to
amides/carboxylic acids, in an uncontrolled waste drum, the exotherm can be dangerous, and
incomplete hydrolysis can volatilize toxic intermediates.

Furthermore, because this is a

-hydroxynitrile, it is susceptible to dehydration under acidic conditions to form an

-unsaturated nitrile (Michael acceptor), which is significantly more toxic and reactive toward
biological nucleophiles (DNA/Proteins).

Incineration Logic
Chemical oxidation (e.g., using bleach/hypochlorite) is effective for inorganic cyanides (

) but is often inefficient for organic nitriles due to slow kinetics and the formation of chlorinated
byproducts. High-temperature incineration (>1000°C) guarantees the complete destruction of
the organic framework and the conversion of nitrogen to

or

(scrubbed), eliminating the risk of groundwater contamination.

Workflow Visualization
The following diagram illustrates the decision logic for the disposal of this specific compound,

ensuring no critical safety checks are missed.
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Waste Generation:
2-(1-Hydroxycyclobutyl)acetonitrile

Is the waste mixed with
other chemicals?

CRITICAL CHECK:
Is the mixture Acidic (pH < 7)?

Yes (Mixture)

Segregate: Keep Pure
or dissolve in compatible solvent

(Acetone/DCM)

No (Pure)

Is the mixture an Oxidizer?

No (Neutral/Basic) STOP: Neutralize carefully
under fume hood to pH 7-9

Yes (Acidic)

No Yes (Segregate Separately)

Select Container:
Amber Glass or HDPE

(Triple Rinsed)

Labeling:
'Toxic - Organic Nitrile'

'NO ACIDS'

Satellite Accumulation Area:
Secondary Containment

Cool, Dry, Ventilated

Final Disposal:
Lab Pack for Incineration

(UN 3276)

Click to download full resolution via product page
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Caption: Operational workflow for the segregation, packaging, and disposal of organic nitrile

waste, emphasizing pH control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://www.benchchem.com/product/b2988798/docs#technical-guide-safe-disposal-of-2-1-hydroxycyclobutyl-acetonitrile
https://www.benchchem.com/product/b2988798/docs#technical-guide-safe-disposal-of-2-1-hydroxycyclobutyl-acetonitrile
https://www.benchchem.com/product/b2988798/docs#technical-guide-safe-disposal-of-2-1-hydroxycyclobutyl-acetonitrile
https://www.benchchem.com/product/b2988798/docs#technical-guide-safe-disposal-of-2-1-hydroxycyclobutyl-acetonitrile
https://www.benchchem.com/product/b2988798?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2988798?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

